Cas no 1111-39-3 (Digitoxin 3'''-Acetate)

• Product Name: Digitoxin 3'''-Acetate
• CAS No: 1111-39-3
• MF: C₄₃H₆₆O₁₄
• MW: 806.975755214691
• MDL: MFCD00151402
• CID: 142372
• PubChem ID: 5284512
• Update Time: 2025-04-19

Digitoxin 3'''-Acetate Chemical and Physical Properties

Names and Identifiers

• ACETYLDIGITOXIN
• Digitoxin 3'''-Acetate
• 3'"-O-acetyl digitoxin
• 3'''-Acetyldigitoxin
• 4)-2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3b,5b)-
• 4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1&reg
• Acedigal
• Acetildigitoxina
• Acetyl-digitoxine
• Acetyldigitoxinum
• acylanid
• adicin
• Digitoxigenin 3-O-bisdigitoxosidoacetodigitoxoside
• digitoxin 3"'-acetate
• a-Form
• alpha-acetyldigitoxin
• acetyl-digitoxin-alpha
• CHEBI:53773
• Acetyldiginatin
• 3'''-O-acetyldigitoxin
• Digitoxin, alpha-acetyl-
• NS00023555
• 0ZV4Q4L2FU
• SCHEMBL309649
• Acylanide
• Acetildigitoxina [INN-Spanish]
• EN300-24432971
• Digitoxin, acetate, alpha-
• acetildigitossina
• Acetylgitoxin
• Acetyldigitoxin [INN]
• EINECS 214-178-4
• Acetyldigitoxinum [INN-Latin]
• ACETYLDIGITOXIN [ORANGE BOOK]
• ACETYLDIGITOXINS .ALPHA.-FORM [MI]
• (3.BETA.,5.BETA.)-3-((O-3-O-ACETYL-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-O-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-14-HYDROXYCARD-20(22)-ENOLIDE
• Digitoxin, 3'''-acetate
• alpha-Monoacetyldigitoxin
• [(2R,3R,4S,6S)-3-hydroxy-6-[(2R,3S,4S,6S)-4-hydroxy-6-[(2R,3S,4S,6R)-4-hydroxy-6-[[(3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-2-methyloxan-3-yl]oxy-2-methyloxan-3-yl]oxy-2-methyloxan-4-yl] acetate
• CS-0006116
• Acylanid (TN)
• D06881
• Acetyldigitoxins .alpha.-form
• alpha-Acetyldigitoxins
• ACETYLDIGITOXIN [MART.]
• ACETYLDIGITOXIN [WHO-DD]
• acetyldigitoxine
• ACETYLDIGITOXINS alpha-FORM
• Card-20(22)-enolide, 3-((O-3-O-acetyl-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-14-hydroxy-, (3beta,5beta)-
• C01AA01
• (2R,3R,4S,6S)-6-{[(2R,3S,4S,6S)-6-{[(2R,3S,4S,6R)-6-{[(1R,3aS,3bR,5aR,7S,9aS,9bS,11aR)-3a-hydroxy-9a,11a-dimethyl-1-(5-oxo-2,5-dihydrofuran-3-yl)-hexadecahydro-1H-cyclopenta[a]phenanthren-7-yl]oxy}-4-hydroxy-2-methyloxan-3-yl]oxy}-4-hydroxy-2-methyloxan-3
• DB00511
• (2R,3R,4S,6S)-6-{[(2R,3S,4S,6S)-6-{[(2R,3S,4S,6R)-6-{[(1R,3aS,3bR,5aR,7S,9aS,9bS,11aR)-3a-hydroxy-9a,11a-dimethyl-1-(5-oxo-2,5-dihydrofuran-3-yl)-hexadecahydro-1H-cyclopenta[a]phenanthren-7-yl]oxy}-4-hydroxy-2-methyloxan-3-yl]oxy}-4-hydroxy-2-methyloxan-3-yl]oxy}-3-hydroxy-2-methyloxan-4-yl acetate
• alpha-Acetylgitaloxin
• C01AA02
• C22191
• (2R,3R,4S,6S)-3-hydroxy-6-{[(2R,3S,4S,6S)-4-hydroxy-6-{[(2R,3S,4S,6R)-4-hydroxy-6-{[(1S,2S,5S,7R,10R,11S,14R,15R)-11-hydroxy-2,15-dimethyl-14-(5-oxo-2,5-dihydrofuran-3-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-5-yl]oxy}-2-methyloxan-3-yl]oxy}-2-methyloxan-3-yl]oxy}-2-methyloxan-4-yl acetate
• AKOS040750096
• Acetyldigitoxin (INN)
• GTPL6794
• (3beta,5beta)-3-{[3-O-acetyl-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl]oxy}-14-hydroxycard-20(22)-enolide
• DTXSID6022551
• BRN 0077291
• CHEMBL3545057
• Acetyldigitoxinum (INN-Latin)
• 3beta-(3-O-acetyl-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyloxy)-14-hydroxy-5beta-card-20(22)-enolide
• Acetyldigitoxin [INN:NF]
• Desglucolanatoside A
• (3beta,5beta)-3-((O-3-O-Acetyl-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-14-hydroxycard-20(22)-enolide
• 3beta-[3-O-acetyl-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyloxy]-14-hydroxy-5beta-card-20(22)-enolide
• 1111-39-3
• (3beta,5beta)-3-((O-3-O-Acetyl-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-14-hydroxycard-20(22)-enolide
• Acetyldigitoxins
• HY-16022
• Acetildigitoxina (INN-Spanish)
• ACETYLDIGITOXIN (MART.)
• DTXCID001473935
• UNII-0ZV4Q4L2FU
• 25395-32-8
• HPMZBILYSWLILX-UMDUKNJSSA-N
• DA-60729
• 214-178-4

• MDL： MFCD00151402
• Inchi： 1S/C43H66O14/c1-21-38(48)33(54-24(4)44)19-37(51-21)57-40-23(3)53-36(18-32(40)46)56-39-22(2)52-35(17-31(39)45)55-27-9-12-41(5)26(16-27)7-8-30-29(41)10-13-42(6)28(11-14-43(30,42)49)25-15-34(47)50-20-25/h15,21-23,26-33,35-40,45-46,48-49H,7-14,16-20H2,1-6H3/t21-,22-,23-,26-,27+,28-,29+,30-,31+,32+,33+,35+,36+,37+,38-,39-,40-,41+,42-,43+/m1/s1
• InChI Key： HPMZBILYSWLILX-UMDUKNJSSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)OC(C)=O)O)O

Computed Properties

• Exact Mass: 806.44500
• Monoisotopic Mass: 806.445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 57
• Rotatable Bond Count: 9
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 189A^2

Experimental Properties

• Density: 1.1009 (rough estimate)
• Melting Point: 217-221°
• Boiling Point: 673.84°C (rough estimate)
• Flash Point: 265°C
• Refractive Index: 1.6130 (estimate)
• PSA: 188.90000
• LogP: 3.81810
• Specific Rotation: D20 +5.0° (c = 0.7 in pyridine)

Digitoxin 3'''-Acetate Security Information

• Hazardous Material transportation number：UN 3249
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Safety Term：6.1(a)
• Packing Group：II
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives